Cas no 898405-45-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 898405-45-3
• MF: C₂₀H₃₀N₂O₅S₂
• MW: 442.592603206635
• CID: 6020986
• PubChem ID: 18573624
• Update Time: 2025-10-31

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-(2-methylpropyl)-4-(1-piperidinylsulfonyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• MLS001234817
• HMS3021G21
• 898405-45-3
• AKOS024659331
• AB00970313-03
• N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)-4-piperidin-1-ylsulfonylbenzamide
• F2545-0306
• SMR000811038
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-4-(piperidin-1-ylsulfonyl)benzamide
• CHEMBL1730380

• Inchi： 1S/C20H30N2O5S2/c1-16(2)14-22(18-10-13-28(24,25)15-18)20(23)17-6-8-19(9-7-17)29(26,27)21-11-4-3-5-12-21/h6-9,16,18H,3-5,10-15H2,1-2H3
• InChI Key： PAWFPDVQDJDNCK-UHFFFAOYSA-N
• SMILES： C(N(CC(C)C)C1CCS(=O)(=O)C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 442.15961441g/mol
• Monoisotopic Mass: 442.15961441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 669.7±65.0 °C(Predicted)
• pka: -2.15±0.20(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide

Professional Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 898405-45-3)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. With a CAS number of 898405-45-3, this compound has garnered attention in the field of medicinal chemistry due to its unique structural features and the promising biological activities it exhibits. The presence of multiple functional groups, including a benzamide moiety, a piperidine sulfonamide group, and a thiolanone core, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The benzamide group in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide is known to contribute to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the piperidine sulfonamide moiety is frequently incorporated into pharmaceuticals due to its ability to enhance binding affinity and selectivity. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new drugs targeting various diseases.

In recent years, there has been significant research focused on the development of molecules that can modulate biological pathways associated with inflammation, pain, and neurodegenerative disorders. The thiolanone core in N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide is particularly noteworthy, as it has been shown to exhibit antioxidant and anti-inflammatory properties in preclinical studies. These properties make the compound a promising candidate for further investigation in the treatment of conditions such as arthritis and neuroinflammation.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiolanone moiety is particularly challenging due to its sensitivity to oxidation and other environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling researchers to conduct thorough biological evaluations.

Evaluation of the pharmacological properties of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl)benzamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit enzymes involved in pain signaling pathways, suggesting potential efficacy in the management of chronic pain conditions. Furthermore, preliminary in vivo studies indicate that the compound may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)-4-(piperidine-1-sulfonyl strong>)benzamide also offers opportunities for further optimization through structure-based drug design approaches. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for developing drugs that exhibit high efficacy while minimizing side effects.

In conclusion, N-(< strong >1, 1 - dioxo - 1 lambda6 - thiolan - 3 - yl strong >) - N - (< strong > 2 - methylpropyl strong >) - 4 - (< strong > piperidine - 1 - sulfonyl strong >)benzamide (CAS No. < strong >898405 - 45 - 3 strong >) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.